molecular formula C8H5LiN2O2 B2942923 Lithium;pyrrolo[1,2-a]pyrazine-1-carboxylate CAS No. 2551115-88-7

Lithium;pyrrolo[1,2-a]pyrazine-1-carboxylate

Cat. No. B2942923
CAS RN: 2551115-88-7
M. Wt: 168.08
InChI Key: BYFDEVNKXHNGLO-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Lithium;pyrrolo[1,2-a]pyrazine-1-carboxylate” is a compound that belongs to the class of pyrrolopyrazine derivatives . Pyrrolopyrazine is a biologically active scaffold that contains pyrrole and pyrazine rings . Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .


Synthesis Analysis

Pyrrolopyrazine derivatives can be synthesized through various routes, including cyclization, ring annulation, cycloaddition, and direct C-H arylation . The transition-metal-free strategy was described for the preparation of pyrrolo [1,2-a] pyrazines with various enones .


Molecular Structure Analysis

The pyrrolopyrazine scaffold is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring . Pyrrolopyrazines are classified into three chemical categories with two or three nitrogen atoms, indicating various biological activities .

Scientific Research Applications

Synthesis and Chemistry of Pyrrolo[1,2-a]pyrazine

A study by Mínguez et al. (1996) delves into the synthesis of the pyrrolo[1,2-a]pyrazine system from pyrrole, exploring its basic chemistry through electrophilic substitution, addition of organolithium reagents, metalation with lithium diisopropylamide, and more. The formation of salts by quaternization and subsequent reactions underline the compound's versatility in creating dipyrrolo[1,2-a]pyrazines and related heterocyclic structures Mínguez et al., 1996.

Tetrahydropyrido[3,4-b]pyrazine Synthesis

Liu Ling-jun (2010) reports on converting pyrido[3,4-b]pyrazine into ethyl-pyrido[3,4-b]pyrazine-6(5H)-carboxylate through a lithium borohydride catalyzed reduction, marking a critical step in the compound's preparation. This process exemplifies the compound's potential in creating diverse molecular structures Liu Ling-jun, 2010.

Octahydropyrrolo[1,2-a]pyrazine Synthesis

A novel synthesis route for octahydropyrrolo[1,2-a]pyrazines, components of several drugs, is explored by Likhosherstov et al. (1993), highlighting an accessible method starting from 3,4-dihydropyrrolo[1,2-a]pyrazines. This work provides insights into the hydrogenation process, contributing to the synthesis of structurally significant drug fragments Likhosherstov et al., 1993.

Lithium Trihydroxy/Triisopropoxy-2-pyridylborate Salts

The synthesis and application of pyridyl lithium trihydroxy and triisopropoxy 2-borate salts (LTBS) for use in Suzuki–Miyaura cross-coupling reactions are detailed by Chen et al. (2012). These LTBS reagents offer a stable alternative for cross-coupling, demonstrating the compound's utility in enhancing chemical synthesis methods Chen et al., 2012.

Lithium Salts Selective Ion Pair Receptor

The selective binding and extraction of lithium salts by a hemispherand-strapped calix[4]pyrrole, as researched by He et al. (2016), showcases the compound's potential in selective ion recognition and extraction. This research underscores the importance of lithium;pyrrolo[1,2-a]pyrazine-1-carboxylate derivatives in creating materials for specific ion targeting He et al., 2016.

properties

IUPAC Name

lithium;pyrrolo[1,2-a]pyrazine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6N2O2.Li/c11-8(12)7-6-2-1-4-10(6)5-3-9-7;/h1-5H,(H,11,12);/q;+1/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BYFDEVNKXHNGLO-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].C1=CN2C=CN=C(C2=C1)C(=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5LiN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

168.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.